Cas no 820964-03-2 (1H,3H-Pyrrolo[1,2-c]oxazol-1-one, 3,3-diethyl-)

• Product name: 1H,3H-Pyrrolo[1,2-c]oxazol-1-one, 3,3-diethyl-
• CAS No: 820964-03-2
• MF: C₁₀H₁₃NO₂
• MW: 179.215722799301
• CID: 699332
• PubChem ID: 11240806

1H,3H-Pyrrolo[1,2-c]oxazol-1-one, 3,3-diethyl- Chemical and Physical Properties

Names and Identifiers

• 1H,3H-Pyrrolo[1,2-c]oxazol-1-one, 3,3-diethyl-
• 3,3-diethylpyrrolo[1,2-c][1,3]oxazol-1-one
• DTXSID00459756
• 820964-03-2

• Inchi： InChI=1S/C10H13NO2/c1-3-10(4-2)11-7-5-6-8(11)9(12)13-10/h5-7H,3-4H2,1-2H3
• InChI Key： NOCKIGRJZPPYJF-UHFFFAOYSA-N
• SMILES： CCC1(N2C=CC=C2C(=O)O1)CC

Computed Properties

• Exact Mass: 179.094628657g/mol
• Monoisotopic Mass: 179.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 31.2Ų